Cas no 21224-17-9 (2(3H)-Benzothiazolethione,6-ethyl-)

21224-17-9 structure
Product name:2(3H)-Benzothiazolethione,6-ethyl-
CAS No:21224-17-9
MF:C9H9NS2
MW:195.30445933342
CID:242129
2(3H)-Benzothiazolethione,6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolethione,6-ethyl-
- 2-Benzothiazolinethione,6-ethyl- (8CI)
- 2(3H)-Benzothiazolethione,6-ethyl-(9CI)
- 2(3H)-Benzothiazolethione, 6-ethyl-
-
- Inchi: 1S/C9H9NS2/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: LEPCXHJXNAUYNN-UHFFFAOYSA-N
- SMILES: S1C2=CC(CC)=CC=C2NC1=S
Computed Properties
- Exact Mass: 195.01777
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 331.6±35.0 °C(Predicted)
- PSA: 12.03
- pka: 9.83±0.20(Predicted)
2(3H)-Benzothiazolethione,6-ethyl- Related Literature
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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